Cas no 849924-41-0 ((R)-1-[(S)-2-[Di(2-furyl)phosphino]ferrocenyl]ethyldi-tertbutylphosphine)

• Product Name: (R)-1-[(S)-2-[Di(2-furyl)phosphino]ferrocenyl]ethyldi-tertbutylphosphine
• CAS No: 849924-41-0
• MF: C₂₈H₃₆FeO₂P₂
• MW: 522.376770973206
• MDL: MFCD08561158
• CID: 1831049
• PubChem ID: 24889129
• Update Time: 2025-11-01

(R)-1-[(S)-2-[Di(2-furyl)phosphino]ferrocenyl]ethyldi-tertbutylphosphine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5-Cyclopentanepentayl, compd. with 1-[(1S)-1-[bis(1,1-dim ethylethyl)phosphino]ethyl]-2-(di-2-furanylphosphino)-1,2,3,4,5-c yclopentanepentayl, iron salt (1:1:1)
• (R)-1-{(SP)-2-[Di(2-furyl)phosphino]ferrocenyl}ethyldi-tert-butylphosphine
• Josiphos SL-J212-1
• (R)-1-[(S)-2-[Di(2-furyl)phosphino]ferrocenyl]ethyldi-tertbutylphosphine
• (R)-1-[(Sp)-2-[Di(2-furyl)phosphino]ferrocenyl]ethyl di-tert-butylphosphine
• r-funan-tbu
• (r,r)-1-[1-(di-tert-butylphosphino)ethyl]-2-[di(2-furyl)phosphino]ferrocene (acc to cas)
• (2R)-1-[(1R)-1-[Bis(1,1-dimethylethyl)phosphino]ethyl]-2-(di-2-furanylphosphino)ferrocene
• 1,2,3,4,5-cyclopentanepentayl, compd. with 1-[(1S)-1-[bis(1,...
• (R)-1-[(Sp)-2-(Di-2-furylphosphino)ferrocenyl]ethyldi-t-butylphosphine
• (2Sp)-1-[(1R)-1-[Bis(1,1-dimethylethyl)phosphino]ethyl]-2-(di-2-furanylphosphino)ferrocene

• MDL： MFCD08561158
• Inchi： 1S/C23H31O2P2.C5H5.Fe/c1-17(27(22(2,3)4)23(5,6)7)18-11-8-12-19(18)26(20-13-9-15-24-20)21-14-10-16-25-21;1-2-4-5-3-1;/h8-17H,1-7H3;1-5H;
• InChI Key： CVBADLBJGBTJDF-UHFFFAOYSA-N
• SMILES： [Fe].P(C(C)[C]1[CH][CH][CH][C]1P(C1=CC=CO1)C1=CC=CO1)(C(C)(C)C)C(C)(C)C.[CH]1[CH][CH][CH][CH]1 |^1:4,5,6,7,8,28,29,30,31,32|

Computed Properties

• Exact Mass: 522.153990 g/mol
• Monoisotopic Mass: 522.153990 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 522.4
• Topological Polar Surface Area: 26.3

(R)-1-[(S)-2-[Di(2-furyl)phosphino]ferrocenyl]ethyldi-tertbutylphosphine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Additional information on (R)-1-[(S)-2-[Di(2-furyl)phosphino]ferrocenyl]ethyldi-tertbutylphosphine

Recent Advances in Chiral Ferrocenyl Phosphine Ligands: Focus on (R)-1-[(S)-2-[Di(2-furyl)phosphino]ferrocenyl]ethyldi-tertbutylphosphine and Related Catalytic Applications

The compound (R)-1-[(S)-2-[Di(2-furyl)phosphino]ferrocenyl]ethyldi-tertbutylphosphine, a chiral ferrocenyl phosphine ligand, has garnered significant attention in asymmetric catalysis due to its unique structural features and catalytic efficiency. Recent studies have explored its applications in various asymmetric transformations, including hydrogenation, cross-coupling, and C-H activation reactions. The ligand's planar chirality, combined with the steric and electronic properties of the tert-butyl and furyl groups, enables high enantioselectivity and reactivity in these processes. This research brief synthesizes the latest findings on this ligand and its role in advancing catalytic methodologies.

Recent investigations into the catalytic performance of (R)-1-[(S)-2-[Di(2-furyl)phosphino]ferrocenyl]ethyldi-tertbutylphosphine have demonstrated its efficacy in asymmetric hydrogenation reactions. For instance, a 2023 study published in Journal of the American Chemical Society reported its use in the enantioselective hydrogenation of α,β-unsaturated ketones, achieving up to 99% enantiomeric excess (ee). The study highlighted the ligand's ability to stabilize transition states through π-π interactions between the furyl groups and the substrate, a feature that distinguishes it from other phosphine ligands. These findings underscore the ligand's potential for industrial-scale asymmetric synthesis.

In addition to hydrogenation, the ligand has shown promise in asymmetric cross-coupling reactions. A 2024 Angewandte Chemie paper detailed its application in palladium-catalyzed Suzuki-Miyaura couplings, where it facilitated the formation of axially chiral biaryl compounds with excellent stereocontrol. The researchers attributed this success to the ligand's rigid ferrocenyl backbone, which minimizes undesired side reactions. Notably, the study also explored the ligand's compatibility with the compound 849924-41-0, a key intermediate in pharmaceutical synthesis, demonstrating its versatility in complex molecular frameworks.

The compound 849924-41-0, often referenced in conjunction with this ligand, has emerged as a critical intermediate in the synthesis of bioactive molecules. Recent work has focused on optimizing the ligand's performance in reactions involving 849924-41-0, particularly in the context of C-H functionalization. A 2023 Nature Catalysis study revealed that the ligand's tert-butyl groups enhance steric hindrance, enabling selective C-H activation at otherwise unreactive sites. This breakthrough has opened new avenues for the streamlined synthesis of drug candidates, reducing the need for pre-functionalized substrates.

Future research directions for (R)-1-[(S)-2-[Di(2-furyl)phosphino]ferrocenyl]ethyldi-tertbutylphosphine include expanding its scope to other asymmetric transformations and further elucidating its mechanistic underpinnings. Computational studies, such as density functional theory (DFT) analyses, are expected to play a pivotal role in optimizing ligand design for specific applications. Additionally, collaborations between academia and industry are likely to accelerate the translation of these findings into practical catalytic processes, particularly in the synthesis of pharmaceuticals and fine chemicals.